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Compound of Interest

Compound Name: 2-Cyclopentylpropanoic acid

Cat. No.: B2468014 Get Quote

An In-depth Technical Guide to the Safety and Hazards of Cyclopentylpropanoic Acid Isomers

Foreword for the Modern Researcher
In the landscape of drug discovery and chemical synthesis, a comprehensive understanding of

a reagent's safety profile is not merely a regulatory formality but a cornerstone of scientific

integrity and innovation. This guide is crafted for the discerning scientist, researcher, and drug

development professional who handles novel chemical entities. We move beyond boilerplate

safety data sheets to provide a synthesized, in-depth analysis of 2-Cyclopentylpropanoic
acid (CAS 7028-22-0) and its structural isomer, 3-Cyclopentylpropanoic acid (CAS 140-77-2).

While structurally similar, their known hazard profiles exhibit critical differences, particularly

concerning flammability. This document emphasizes a proactive safety culture by elucidating

the causal links between chemical properties and handling protocols, empowering you to make

informed risk assessments in your critical work.

Chemical Identity and Physicochemical Properties
2-Cyclopentylpropanoic acid and its isomer are derivatives of propanoic acid featuring a

cyclopentyl group. Their utility as intermediates in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs) and other active pharmaceutical ingredients makes a clear

understanding of their properties essential.

While both are colorless to pale yellow liquids with limited water solubility, a key distinction

arises in their known flammability, with significantly more data available for the 3-cyclopentyl
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isomer.[1][2]

Property 2-Cyclopentylpropanoic acid 3-Cyclopentylpropanoic acid

Synonyms 2-cyclopentylpropanoic acid
3-cyclopentylpropionic acid,

Cyclopentanepropanoic acid

CAS Number 7028-22-0[1][3] 140-77-2[1][4]

Molecular Formula C₈H₁₄O₂[3] C₈H₁₄O₂[4]

Molecular Weight 142.20 g/mol [5] 142.20 g/mol

Physical State Liquid[5] Colorless, clear liquid[1]

Boiling Point Not well-documented 130 - 132 °C @ 16 hPa[1]

Flash Point No data available
46 - 47 °C (115 - 117 °F) -

closed cup[1]

Density ~1.02 g/cm³ (estimated)[5] 0.996 g/mL @ 25 °C[1]

GHS Hazard Identification and Classification: A Tale
of Two Isomers
The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. Based on available data, both isomers are classified as irritants. However, 3-

Cyclopentylpropanoic acid carries the additional, significant hazard of being a flammable liquid.

[3][4]

GHS Classification Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.fishersci.ca/store/msds?partNumber=AC111611000&productDescription=3-cyclopentylpropionic-acid-98-thermo-scientific-1&language=en&countryCode=CA
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.fishersci.ca/shop/products/3-cyclopentylpropionic-acid-98-thermo-scientific/p-7024036
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.fishersci.ca/shop/products/3-cyclopentylpropionic-acid-98-thermo-scientific/p-7024036
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.fishersci.ca/shop/products/3-cyclopentylpropionic-acid-98-thermo-scientific/p-7024036
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class 2-Cyclopentylpropanoic acid 3-Cyclopentylpropanoic acid

Flammable Liquids
Not Classified (Insufficient

Data)
Category 3[4]

Skin Corrosion / Irritation Category 2[1][3] Category 2[3][4]

Serious Eye Damage / Eye

Irritation
Category 2A[1][3] Category 2[3][4]

STOT - Single Exposure
Category 3 (Respiratory

Irritation)[1][3]

Category 3 (Respiratory

Irritation)[4]

Signal Word Warning[1][3] Warning[4]

Hazard Statement Comparison
2-Cyclopentylpropanoic acid:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

3-Cyclopentylpropanoic acid:

H226: Flammable liquid and vapor.[3][4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

Expertise Insight: The lack of flammability data for the 2-cyclopentyl isomer does not confirm its

non-flammability. Given the confirmed flammability of its structural isomer, it is a matter of

sound scientific practice and due diligence to handle both compounds as flammable liquids

until proven otherwise.
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2-Cyclopentylpropanoic acid (CAS 7028-22-0) 3-Cyclopentylpropanoic acid (CAS 140-77-2)

Warning Skin Irrit. 2 (H315) Eye Irrit. 2A (H319) STOT SE 3 (H335)

Irritant

Applies

Warning Flam. Liq. 3 (H226) Skin Irrit. 2 (H315) Eye Irrit. 2 (H319) STOT SE 3 (H335)

Applies

Flammable

Applies

GHS Pictograms

Click to download full resolution via product page

GHS Hazard Profile Comparison

Toxicological Profile
The toxicological properties of both isomers have not been fully investigated.[2] No data is

available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[1] This data gap

necessitates a cautious approach, treating the compounds as potentially harmful.

Inhalation: May cause respiratory tract irritation.[1][4]

Skin Contact: Causes skin irritation, characterized by redness and itching.[1][4]

Eye Contact: Causes serious eye irritation, which can lead to pain and redness.[1][4]

Ingestion: May be harmful if swallowed.[2]

Systemic Effects: While specific studies are lacking, symptoms of overexposure to the 3-

cyclopentyl isomer may include headache, dizziness, tiredness, nausea, and vomiting.[2] It is

prudent to assume similar potential effects for the 2-cyclopentyl isomer.

Emergency Procedures: A Self-Validating Protocol
A robust emergency plan is critical. The following protocols are designed to be self-validating,

ensuring safety at each step. The primary addition for these compounds, particularly the 3-

cyclopentyl isomer, is the immediate control of ignition sources in case of a spill.
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First-Aid Measures
General Advice: Immediately remove any clothing contaminated by the product. Consult a

physician and show them the safety data sheet.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing. If skin irritation occurs, get medical advice.[1]

Eye Contact: Immediately flush open eyes with plenty of running water for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical aid.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2] Water mist may be used to cool closed containers.[2]

Specific Hazards: The compound is a flammable liquid.[2] Vapors are heavier than air and

may travel to a source of ignition and flash back.[2] Containers may explode when heated.[2]

Hazardous Combustion Products: Thermal decomposition produces carbon oxides.[1]

Protective Equipment: Wear a NIOSH-approved self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
This workflow ensures personal safety while preventing incident escalation.
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Spill Detected

1. Ensure Personal Safety
Don appropriate PPE

(Gloves, Goggles, Lab Coat)

2. Control Ignition Sources
EXTINGUISH all flames

Turn off spark-producing equipment

Critical Flammability Step

3. Ensure Adequate Ventilation
Work in a fume hood or open sashes

4. Contain the Spill
Use inert absorbent material

(e.g., vermiculite, sand)

5. Clean Up
Use non-sparking tools to collect material

Place in a suitable, sealed container for disposal

6. Decontaminate Area
Wash spill area thoroughly

Incident Resolved

Click to download full resolution via product page

Workflow for Accidental Release
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Safe Handling and Exposure Control
Proactive exposure control is paramount. The hierarchy of controls provides a framework for

minimizing risk, prioritizing engineering controls and administrative actions over sole reliance

on personal protective equipment (PPE).

Hierarchy of Controls
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Elimination
(Not applicable for required reagent)

Substitution
(Use a less hazardous alternative)

Engineering Controls
Work in a certified chemical fume hood

Use explosion-proof equipment

Administrative Controls
Follow SOPs, provide training

Restrict access to authorized personnel

PPE
Wear gloves, safety goggles, lab coat

Click to download full resolution via product page

Hierarchy of Controls for Safe Use
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Detailed Protocols
Engineering Controls: Always handle this chemical within a properly functioning chemical

fume hood.[1] Use explosion-proof electrical and ventilating equipment. Ensure eyewash

stations and safety showers are readily accessible.

Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing vapors or mist.[1]

Use only non-sparking tools.[2] Ground and bond containers when transferring material to

prevent static discharge. Wash hands thoroughly after handling.[1]

Storage: Store in a cool, dry, well-ventilated place designated as a "flammables area".[2]

Keep containers tightly closed.[1] Store away from heat, sparks, open flames, and other

ignition sources.[2]

Incompatible Materials: Keep away from strong bases, oxidizing agents, and reducing

agents.[1][2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[1]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA-approved

respirator with an appropriate filter for organic vapors.[2]

Environmental Fate and Ecotoxicity
Specific ecotoxicity data for 2-Cyclopentylpropanoic acid is not readily available. Data for the

3-cyclopentyl isomer suggests the following:

Environmental Precautions: Do not let the product enter drains, waterways, or soil.[1]

Mobility: The compound has low water solubility. It is likely to be mobile in the environment

due to its volatility but not due to its solubility.[2]
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Persistence and Degradability: No data available.

Disposal Considerations
Dispose of contents and containers in accordance with all local, regional, and national

regulations. This material may be classified as a hazardous waste due to its irritant and

flammable properties.[2] Consult with a licensed professional waste disposal service.

Transport Information
While transport information is not specified for CAS 7028-22-0, the data for its flammable

isomer provides a strong basis for cautious transport:

UN Number: 1993[1]

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (3-Cyclopentylpropionic acid)[1]

Hazard Class: 3[1]

Packing Group: III[1]

Conclusion
2-Cyclopentylpropanoic acid and its isomer are valuable chemical intermediates that

demand careful and informed handling. The primary hazards are skin, eye, and respiratory

irritation. Critically, at least one isomer, 3-Cyclopentylpropanoic acid, is a regulated flammable

liquid. Due to the data gaps for 2-Cyclopentylpropanoic acid, it is imperative from a safety

standpoint to treat it with the same precautions as its flammable isomer. Adherence to

engineering controls, proper PPE, and stringent protocols for handling and storage are

essential for mitigating risk and ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.fishersci.ca/store/msds?partNumber=AC111611000&productDescription=3-cyclopentylpropionic-acid-98-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.ca/shop/products/3-cyclopentylpropionic-acid-98-thermo-scientific/p-7024036
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2468014#2-cyclopentylpropanoic-acid-safety-and-hazards-data
https://www.benchchem.com/product/b2468014#2-cyclopentylpropanoic-acid-safety-and-hazards-data
https://www.benchchem.com/product/b2468014#2-cyclopentylpropanoic-acid-safety-and-hazards-data
https://www.benchchem.com/product/b2468014#2-cyclopentylpropanoic-acid-safety-and-hazards-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2468014?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

